3-Bromo-5-cyclopropylisonicotinonitrile
Overview
Description
3-Bromo-5-cyclopropylisonicotinonitrile is a heterocyclic compound with an isonicotinonitrile base that contains a five-membered cyclopropyl ring and a bromine atom . It has a molecular weight of 223.07 .
Molecular Structure Analysis
The IUPAC name of this compound is this compound . The InChI code is1S/C9H7BrN2/c10-9-5-12-4-8 (6-1-2-6)7 (9)3-11/h4-6H,1-2H2 . Physical and Chemical Properties Analysis
The compound is solid at room temperature . It has a storage temperature of 2-8°C .Scientific Research Applications
Chemical Transformations and Synthesis
Formation of α,β-Unsaturated Nitriles : A study demonstrated the transformation of γ-Bromo-β-oxonitriles to α,β-unsaturated nitriles through decarbonylation processes, highlighting a pathway for modifying nitrile compounds (Herter & Föhlisch, 1982).
Lipophilic Antifolate Synthesis : Research into the synthesis of lipophilic antifolates like piritrexim involves palladium-catalyzed cross-coupling reactions, which could be relevant for synthesizing related compounds (Chan & Rosowsky, 2005).
Formation of Cyclopropane Derivatives : The interaction of bromo-furanone with nucleophiles to form cyclopropane derivatives underscores the potential for creating structurally diverse molecules from brominated precursors (Farin˜a et al., 1987).
Herbicide Resistance in Transgenic Plants : The use of a specific nitrilase gene from a soil bacterium to confer resistance to the herbicide bromoxynil in transgenic tobacco plants illustrates an application of nitrile chemistry in biotechnology (Stalker, McBride, & Malyj, 1988).
Biotransformation of Bromoxynil : The anaerobic biodegradation of bromoxynil, a brominated nitrile herbicide, into less harmful products demonstrates the environmental relevance of understanding the chemical pathways of such compounds (Knight, Berman, & Häggblom, 2003).
Properties
IUPAC Name |
3-bromo-5-cyclopropylpyridine-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2/c10-9-5-12-4-8(6-1-2-6)7(9)3-11/h4-6H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXBWXMNXNUKNLG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CN=CC(=C2C#N)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701256928 |
Source
|
| Record name | 3-Bromo-5-cyclopropyl-4-pyridinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701256928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1404367-14-1 |
Source
|
| Record name | 3-Bromo-5-cyclopropyl-4-pyridinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1404367-14-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Bromo-5-cyclopropyl-4-pyridinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701256928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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